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Compound of Interest

Compound Name: Divema

Cat. No.: B1212742

For researchers, scientists, and drug development professionals, the safe handling of all
laboratory chemicals is paramount. This document provides essential procedural guidance for
the personal protective equipment (PPE), operational handling, and disposal of Divema, also
known as Pyran Copolymer, which is a copolymer of divinyl ether and maleic anhydride.

Hazard Identification and Personal Protective
Equipment

While a specific Safety Data Sheet (SDS) for Divema is not readily available, a conservative
approach to safety necessitates evaluating the hazards of its constituent monomers: divinyl
ether and maleic anhydride. Maleic anhydride is corrosive and can cause severe skin burns,
eye damage, and respiratory irritation.[1][2][3][4][5] Divinyl ether is a flammable and reactive
chemical, posing a fire and explosion hazard.[6] The toxicity of the Divema copolymer itself has
been shown to be related to its molecular weight.[7]

Given these potential hazards, the following personal protective equipment is mandatory when
handling Divema in a laboratory setting.

Recommended Personal Protective Equipment (PPE) for Handling Divema:
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PPE Category

Specification

Rationale

Hand Protection

Impervious chemical-resistant

gloves (e.g., Nitrile, Neoprene).

To prevent skin contact with
potentially corrosive and

sensitizing material.

Eye Protection

Chemical splash goggles or a

full-face shield.

To protect eyes from dust
particles and potential

splashes.

Respiratory Protection

A NIOSH-approved respirator
is recommended, especially
when handling Divema powder

or if ventilation is inadequate.

To prevent inhalation of
airborne particles which may

cause respiratory irritation.[2]

[4]

Body Protection

Alab coat or chemical-

resistant apron.

To protect against skin contact
and contamination of personal

clothing.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

Experimental Workflow for Handling Divema:
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Preparation

Consult Safety Data Sheets (SDS) for monomers

Ensure engineering controls (fume hood, ventilation) are operational

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid Divema in a fume hood to avoid dust inhalation

Use non-sparking tools if there is a risk of static discharge

Keep containers tightly closed when not in use

Post-Handlig; & Cleanup

Decontaminate work surfaces thoroughly

:

Remove PPE carefully to avoid cross-contamination

:

Wash hands and exposed skin thoroughly with soap and water

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Divema in a laboratory setting.
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Disposal Plan

Proper disposal of Divema and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Disposal Workflow for Divema Waste:

Waste Collection

Collect excess solid Divema and contaminated materials in a clearly labeled, sealed container

Do not mix with other waste streams unless compatibility is confirmed

Disposal Procedure

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal guidelines

Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations

Options may include incineration or landfilling by a licensed waste disposal contractor

Click to download full resolution via product page
Caption: A step-by-step guide for the proper disposal of Divema waste.

Quantitative Data Summary

Quantitative toxicological data for Divema is not readily available. However, the data for its
monomer, maleic anhydride, provides a basis for assessing potential hazards.
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Toxicological Data for Maleic Anhydride:

Data Point Value Species Reference
Oral LD50 400 mg/kg Rat [4]
Dermal LD50 2620 mg/kg Rabbit [4]
0.25 ppm (8-hour
OSHA PEL N/A [9]
TWA)
0.0025 ppm (8-hour
ACGIH TLV N/A [8]
TWA)
Key:

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit.

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit
Value.

TWA: Time-Weighted Average.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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